Cas no 932026-51-2 (2-(aminomethyl)-3,4-dihydroquinazolin-4-one hydrochloride)
2-(aminomethyl)-3,4-dihydroquinazolin-4-one hydrochloride Chemical and Physical Properties
Names and Identifiers
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- 2-(aMinoMethyl)-3,4-dihydroquinazolin-4-one hydrochloride
- 2-(aminomethyl)-3,4-dihydroquinazolin-4-one hydrochloride
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- MDL: MFCD28055257
- Inchi: 1S/C9H9N3O.ClH/c10-5-8-11-7-4-2-1-3-6(7)9(13)12-8;/h1-4H,5,10H2,(H,11,12,13);1H
- InChI Key: ARINSFODZBMYLO-UHFFFAOYSA-N
- SMILES: N1C2=C(C=CC=C2)C(=O)NC=1CN.[H]Cl
2-(aminomethyl)-3,4-dihydroquinazolin-4-one hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-218285-0.05g |
2-(aminomethyl)-3,4-dihydroquinazolin-4-one hydrochloride |
932026-51-2 | 95% | 0.05g |
$63.0 | 2023-09-16 | |
| Enamine | EN300-218285-0.1g |
2-(aminomethyl)-3,4-dihydroquinazolin-4-one hydrochloride |
932026-51-2 | 95% | 0.1g |
$94.0 | 2023-09-16 | |
| Enamine | EN300-218285-0.25g |
2-(aminomethyl)-3,4-dihydroquinazolin-4-one hydrochloride |
932026-51-2 | 95% | 0.25g |
$134.0 | 2023-09-16 | |
| Enamine | EN300-218285-0.5g |
2-(aminomethyl)-3,4-dihydroquinazolin-4-one hydrochloride |
932026-51-2 | 95% | 0.5g |
$212.0 | 2023-09-16 | |
| Enamine | EN300-218285-1.0g |
2-(aminomethyl)-3,4-dihydroquinazolin-4-one hydrochloride |
932026-51-2 | 95% | 1g |
$272.0 | 2023-06-04 | |
| Enamine | EN300-218285-2.5g |
2-(aminomethyl)-3,4-dihydroquinazolin-4-one hydrochloride |
932026-51-2 | 95% | 2.5g |
$533.0 | 2023-09-16 | |
| Enamine | EN300-218285-5.0g |
2-(aminomethyl)-3,4-dihydroquinazolin-4-one hydrochloride |
932026-51-2 | 95% | 5g |
$787.0 | 2023-06-04 | |
| Enamine | EN300-218285-10.0g |
2-(aminomethyl)-3,4-dihydroquinazolin-4-one hydrochloride |
932026-51-2 | 95% | 10g |
$1169.0 | 2023-06-04 | |
| Enamine | EN300-218285-1g |
2-(aminomethyl)-3,4-dihydroquinazolin-4-one hydrochloride |
932026-51-2 | 95% | 1g |
$272.0 | 2023-09-16 | |
| Enamine | EN300-218285-5g |
2-(aminomethyl)-3,4-dihydroquinazolin-4-one hydrochloride |
932026-51-2 | 95% | 5g |
$787.0 | 2023-09-16 |
2-(aminomethyl)-3,4-dihydroquinazolin-4-one hydrochloride Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on 2-(aminomethyl)-3,4-dihydroquinazolin-4-one hydrochloride
Introduction to 2-(Aminomethyl)-3,4-Dihydroquinazolin-4-One Hydrochloride (CAS No. 932026-51-2)
The compound 2-(aminomethyl)-3,4-dihydroquinazolin-4-one hydrochloride (CAS No. 932026-51-2) is a highly specialized chemical entity with significant potential in the fields of pharmacology and organic synthesis. This compound belongs to the class of quinazolinones, which are known for their diverse biological activities and structural versatility. The quinazolinone scaffold has been extensively studied due to its ability to interact with various biological targets, making it a valuable structure in drug discovery.
Recent studies have highlighted the importance of modifying quinazolinone derivatives to enhance their pharmacokinetic properties and therapeutic efficacy. The introduction of an aminomethyl group at the 2-position of the quinazolinone ring in this compound introduces unique electronic and steric properties, potentially improving its bioavailability and target affinity. This modification aligns with current trends in medicinal chemistry, where subtle structural adjustments can lead to significant improvements in drug performance.
The synthesis of 2-(aminomethyl)-3,4-dihydroquinazolin-4-one hydrochloride involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Researchers have explored various methodologies to optimize the synthesis pathway, including the use of transition metal catalysts and microwave-assisted reactions. These advancements not only enhance the efficiency of the synthesis but also contribute to the sustainability of chemical processes, which is a critical consideration in modern drug development.
From a biological standpoint, this compound has shown promising activity in preclinical studies targeting specific enzymes and receptors. For instance, investigations into its antiproliferative effects on cancer cell lines have revealed significant inhibitory activity, suggesting its potential as an anticancer agent. Additionally, studies on its interaction with kinases and other signaling proteins have provided insights into its mechanism of action, further underscoring its therapeutic potential.
One of the most exciting developments related to CAS No. 932026-51-2 is its role in targeted drug delivery systems. By incorporating this compound into nanoparticles or liposomal formulations, researchers aim to improve its delivery to specific tissues while minimizing systemic toxicity. This approach represents a cutting-edge strategy in personalized medicine and highlights the compound's adaptability across different therapeutic platforms.
In terms of regulatory considerations, CAS No. 932026-51-2 must adhere to stringent quality control standards during its production and testing phases. Ensuring the purity and stability of this compound is essential for maintaining its efficacy and safety profile. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to monitor these parameters, ensuring compliance with international pharmacopeial standards.
Looking ahead, ongoing research is focused on expanding the applications of 2-(aminomethyl)-3,4-dihydroquinazolin-4-one hydrochloride beyond its current scope. Collaborative efforts between academic institutions and pharmaceutical companies are exploring its potential in treating neurodegenerative diseases and inflammatory conditions. These endeavors underscore the compound's versatility and its role as a cornerstone in contemporary drug discovery.
In conclusion, CAS No. 932026-51-2, or 2-(aminomethyl)-3,4-dihydroquinazolin-4-one hydrochloride, represents a significant advancement in chemical science with far-reaching implications for medicine and beyond. Its unique structure, coupled with innovative synthetic methods and promising biological activities, positions it as a key player in future therapeutic innovations.
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